Cas no 830321-09-0 (Benzoxazole, 2-[(1E)-1-octenylthio]-)

Benzoxazole, 2-[(1E)-1-octenylthio]- structure
830321-09-0 structure
Product name:Benzoxazole, 2-[(1E)-1-octenylthio]-
CAS No:830321-09-0
MF:C15H19NOS
MW:261.382462739944
CID:679533
PubChem ID:71416597

Benzoxazole, 2-[(1E)-1-octenylthio]- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2-[(1E)-1-octenylthio]-
    • 2-oct-1-enylsulfanyl-1,3-benzoxazole
    • DTXSID00835975
    • 830321-09-0
    • 2-[(Oct-1-en-1-yl)sulfanyl]-1,3-benzoxazole
    • Inchi: InChI=1S/C15H19NOS/c1-2-3-4-5-6-9-12-18-15-16-13-10-7-8-11-14(13)17-15/h7-12H,2-6H2,1H3
    • InChI Key: OTWYSPQHQDCYCD-UHFFFAOYSA-N
    • SMILES: CCCCCCC=CSC1=NC2=CC=CC=C2O1

Computed Properties

  • Exact Mass: 261.11873540g/mol
  • Monoisotopic Mass: 261.11873540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 6
  • Topological Polar Surface Area: 51.3Ų

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